2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid

• IUPAC Name: 2-methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C11H13N3O3/c1-11(10(16)17)4-2-6-14(11)9(15)8-3-5-12-13-7-8/h3,5,7H,2,4,6H2,1H3,(H,16,17)
• InChI Key: AEOLCHIYJMWBRL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN1C(=O)C2=CN=NC=C2)C(=O)O
• Molecular Formula: C11H13N3O3
• Molecular Weight: 235.24 g/mol

Description

2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid, also known as MPC, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a pyrrolidine derivative that has a pyridazine-4-carbonyl group attached to it. MPC has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid is not fully understood, but it is believed to involve the modulation of glutamate receptors in the brain. Glutamate is an important neurotransmitter that is involved in a wide range of physiological processes, including learning and memory.
Biochemical and Physiological Effects
2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid has been shown to have a wide range of biochemical and physiological effects. In addition to its neuroprotective effects, 2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to improve cognitive function and reduce anxiety in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid in lab experiments is its relatively low toxicity. 2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid has been shown to have a low LD50 in animal models, indicating that it is relatively safe to use in laboratory settings. However, one limitation of using 2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid in lab experiments is its relatively low solubility in water, which can make it difficult to work with.

Future Directions

There are several potential future directions for research on 2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid. One area of research is in the development of new treatments for neurodegenerative diseases. 2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid's neuroprotective properties make it a promising candidate for further research in this area. Another potential area of research is in the development of new drugs for the treatment of anxiety and depression. 2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid's ability to reduce anxiety in animal models makes it a promising candidate for further research in this area. Finally, there is potential for research on the use of 2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid as an antioxidant and anti-inflammatory agent in the treatment of a wide range of diseases.

Synthesis Methods

The synthesis of 2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid involves the reaction of 2-methylpyrrolidine-2-carboxylic acid with pyridazine-4-carbonyl chloride. The resulting product is purified using a series of chromatography techniques, including column chromatography and HPLC. The yield of the synthesis process is typically around 50%.

Scientific Research Applications

2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience. 2-Methyl-1-(pyridazine-4-carbonyl)pyrrolidine-2-carboxylic acid has been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.